molecular formula C9H11FO2S B8578486 2-(Propan-2-yl)benzene-1-sulfonyl fluoride CAS No. 61128-11-8

2-(Propan-2-yl)benzene-1-sulfonyl fluoride

Cat. No.: B8578486
CAS No.: 61128-11-8
M. Wt: 202.25 g/mol
InChI Key: HLSZHEZFBWYUFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Propan-2-yl)benzene-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C9H11FO2S and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

61128-11-8

Molecular Formula

C9H11FO2S

Molecular Weight

202.25 g/mol

IUPAC Name

2-propan-2-ylbenzenesulfonyl fluoride

InChI

InChI=1S/C9H11FO2S/c1-7(2)8-5-3-4-6-9(8)13(10,11)12/h3-7H,1-2H3

InChI Key

HLSZHEZFBWYUFI-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=CC=C1S(=O)(=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

27 g of 2-isopropylbenzenesulfonyl chloride and 22 g of KF are stirred in 75 ml of dioxane and 20 ml of water at 45° C. for 27 h and at RT for 45 h. 800 ml of water are then added, and the mixture is extracted with 3×300 ml of EA. The combined organic phases are dried over Na2SO4 and the solvent is removed in vacuo. 24 g of a colorless oil are obtained.
Quantity
27 g
Type
reactant
Reaction Step One
Name
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
800 mL
Type
reactant
Reaction Step Three

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